Cas no 7256-13-5 ( )

• Product Name: &nbsp
• CAS No: 7256-13-5
• MF: C₁₅H₂₃Cl₂NO
• MW: 304.255222558975
• CID: 977321
• PubChem ID: 24183039
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-1-(dimethylamino)-5-methylhexan-3-one,hydrochloride
• NSC23038
• NSC-23038
• 4-(4-Chlorophenyl)-1-(dimethylamino)-5-methylhexan-3-one--hydrogen chloride (1/1)
• DTXSID20636668
• 7256-13-5
•  

• Inchi： 1S/C15H22ClNO.ClH/c1-11(2)15(14(18)9-10-17(3)4)12-5-7-13(16)8-6-12;/h5-8,11,15H,9-10H2,1-4H3;1H
• InChI Key： SQIHWLXJRDQVPD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(CCN(C)C)=O)C(C)C.Cl

Computed Properties

• Exact Mass: 267.13916
• Monoisotopic Mass: 303.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2

Experimental Properties

• Density: 1.049
• Boiling Point: 343.8°C at 760 mmHg
• Flash Point: 161.7°C
• Refractive Index: 1.513
• PSA: 20.31
• LogP: 4.40240